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Compound of Interest

Compound Name: Ethyltriethoxysilane

Cat. No.: B166834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,

experimental protocols, and applications of Ethyltriethoxysilane (CAS 78-07-9). The

information is curated for researchers, scientists, and professionals in drug development who

utilize silane chemistry for surface modification, as a coupling agent, or in material synthesis.

Core Properties
Ethyltriethoxysilane is an organosilicon compound featuring an ethyl group and three ethoxy

groups attached to a central silicon atom.[1] It is a colorless to pale yellow liquid with a mild

odor.[1] Its key physicochemical properties are summarized in the table below for easy

reference and comparison.
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Property Value Reference(s)

CAS Number 78-07-9 [1][2][3][4]

Molecular Formula C8H20O3Si [1][4][5]

Molecular Weight 192.33 g/mol [1][4][5]

Appearance
Colorless to pale yellow clear

liquid
[1]

Odor Mild, Pungent [1][2]

Boiling Point 158 - 160 °C [4][6]

Melting Point -78 °C [4][6]

Density 0.896 g/cm³ [4]

Refractive Index (n20/D) 1.392 [4]

Flash Point 40 °C (104 °F) [4][6]

Water Solubility Insoluble (reacts slowly) [2][4][7]

Solvent Solubility
Soluble in organic solvents like

ethanol and acetone
[2]

Reactivity and Stability
Ethyltriethoxysilane is a stable compound under standard conditions.[6][7] However, it is

sensitive to moisture and will slowly hydrolyze in the presence of water or moist air to form

ethanol and reactive silanol (Si-OH) groups.[1][6] This hydrolysis is the fundamental first step in

its application as a coupling agent and for surface modification. The subsequent condensation

of these silanol groups with each other or with hydroxyl groups on inorganic substrates leads to

the formation of stable siloxane (Si-O-Si) bonds.

The product is chemically stable under standard ambient conditions (room temperature).[8]

Vapor-air mixtures can be explosive upon intense warming.[8] It is incompatible with strong

oxidizing agents.[7][8]
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Spectroscopic Data
The structural identification of Ethyltriethoxysilane can be confirmed through various

spectroscopic techniques.

Spectroscopic Data Key Features

FT-IR (Fourier-Transform Infrared)
The spectrum shows characteristic peaks for Si-

O-C, C-H, and C-C bonds.

¹H NMR (Proton Nuclear Magnetic Resonance)

The spectrum exhibits signals corresponding to

the ethyl and ethoxy protons, with characteristic

chemical shifts and splitting patterns.

¹³C NMR (Carbon-13 Nuclear Magnetic

Resonance)

The spectrum displays distinct peaks for the

carbon atoms in the ethyl and ethoxy groups.

Mass Spectrometry (MS)
The mass spectrum shows the molecular ion

peak and characteristic fragmentation patterns.

Experimental Protocols
Synthesis of Ethyltriethoxysilane (Industrial Process
Overview)
While a detailed laboratory-scale synthesis protocol is not readily available in public literature,

industrial production often involves the direct reaction of silicon powder with absolute ethanol in

the presence of a catalyst. The following is a generalized process based on patent literature:

Materials:

Silicon powder

Composite catalyst (e.g., a mixture of cupric oxide and cuprous oxide)

High-temperature heat-conducting oil (e.g., ZIG-330 thermal oil)

Raney Cu catalyst
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Anhydrous ethanol

Procedure:

Thoroughly mix the silicon powder with the composite catalyst.

Activate the mixture using microwave heating (e.g., at 270 °C for 10 minutes).

Transfer the activated silicon powder to a stirred autoclave containing the heat-conducting oil

and Raney Cu catalyst. Stir to ensure homogeneous dispersion.

Heat the reaction mixture to a high temperature (e.g., 230-260 °C) while stirring continuously.

Introduce anhydrous ethanol into the reactor at a controlled feed rate (e.g., 5-18 ml/minute).

Collect the distillate, which primarily contains triethoxysilane and tetraethoxysilane.

Purify the collected distillate by fractional distillation to obtain high-purity

Ethyltriethoxysilane (boiling point 134-135 °C).
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Catalyst Activation

Direct Synthesis

Purification

Silicon Powder
Microwave Activation

(270°C)

Composite Catalyst
(CuO, Cu2O)

Stirred Autoclave Fractional DistillationDistillate

Heat-Conducting Oil

Raney Cu Catalyst

Anhydrous Ethanol Controlled Feed

Ethyltriethoxysilane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silica Substrate

Piranha Solution Clean
(90°C, 30 min)

Rinse with DI Water
& Dry with N2

Immerse Substrate
(2 hours, RT)

2% Ethyltriethoxysilane
in Toluene

Rinse with Toluene

Cure in Oven
(110°C, 30 min)

Hydrophobic Surface

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Applications

Ethyltriethoxysilane

Coupling Agent
(Composites, Coatings)

Surface Modifier
(Hydrophobicity)

Crosslinking Agent
(Silicone Polymers)

Sol-Gel Precursor
(Silica Materials)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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